Cas no 1204298-20-3 (2,6-Dimethyl-4-(6-piperazin-1-ylpyrimidin-4-yl)morpholine)

• Product Name: 2,6-Dimethyl-4-(6-piperazin-1-ylpyrimidin-4-yl)morpholine
• CAS No: 1204298-20-3
• MF: C₁₄H₂₃N₅O
• MW: 277.365322351456
• CID: 5734861
• PubChem ID: 45496280
• Update Time: 2025-05-20

2,6-Dimethyl-4-(6-piperazin-1-ylpyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 1204298-20-3
• F1967-0678
• 2,6-dimethyl-4-(6-piperazin-1-ylpyrimidin-4-yl)morpholine
• 2,6-dimethyl-4-[6-(piperazin-1-yl)pyrimidin-4-yl]morpholine
• EN300-237271
• AKOS015956212
• 2,6-Dimethyl-4-(6-piperazin-1-ylpyrimidin-4-yl)morpholine

• Inchi： 1S/C14H23N5O/c1-11-8-19(9-12(2)20-11)14-7-13(16-10-17-14)18-5-3-15-4-6-18/h7,10-12,15H,3-6,8-9H2,1-2H3
• InChI Key： ZQOCAEVYYFOPHX-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C2C=C(N=CN=2)N2CCNCC2)CC1C

Computed Properties

• Exact Mass: 277.19026037g/mol
• Monoisotopic Mass: 277.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.5Ų

Additional information on 2,6-Dimethyl-4-(6-piperazin-1-ylpyrimidin-4-yl)morpholine

2,6-Dimethyl-4-(6-piperazin-1-ylpyrimidin-4-yl)morpholine: A Comprehensive Overview

2,6-Dimethyl-4-(6-piperazin-1-ylpyrimidin-4-yl)morpholine, identified by the CAS number 1204298-20-3, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom. The structure of this molecule is characterized by a morpholine ring substituted at the 4-position with a pyrimidine derivative, which itself is substituted with a piperazine group. The presence of methyl groups at the 2 and 6 positions of the morpholine ring adds further complexity to its structure, making it a promising candidate for various pharmacological applications.

The synthesis of 2,6-Dimethyl-4-(6-piperazin-1-ylpyrimidin-4-yl)morpholine involves a series of carefully designed chemical reactions. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method has been particularly effective in forming the pyrimidine-piperazine moiety, a critical component of the compound's structure.

Recent research has focused on evaluating the pharmacological properties of this compound. In vitro studies have demonstrated that 2,6-Dimethyl-4-(6-piperazin-1-ylpyrimidin-4-yl)morpholine exhibits potent inhibitory activity against several key enzymes involved in inflammatory and immune response pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are central to the synthesis of prostaglandins—mediators of inflammation and pain. Additionally, preliminary results from animal studies suggest that this compound may possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of novel therapeutic agents.

The structural features of 2,6-Dimethyl-4-(6-piperazin-1-yiprymidin-yil)morpholine contribute significantly to its pharmacokinetic profile. The morpholine ring is known for its ability to enhance drug absorption and bioavailability due to its lipophilic nature. Furthermore, the substitution pattern on the pyrimidine ring may influence its ability to penetrate cellular membranes and interact with target proteins. These properties are essential for ensuring that the compound can effectively reach its site of action within the body.

In terms of therapeutic applications, 2,6-Dimethyl-4-(6-piperazin-yiprymidinyil)morpholine holds promise in several areas. Its anti-inflammatory activity suggests potential use in treating conditions such as arthritis and other inflammatory disorders. Moreover, its ability to modulate immune responses could make it a valuable tool in immunotherapy. Recent advancements in drug delivery systems have also opened up possibilities for targeted delivery of this compound, further enhancing its therapeutic potential.

The development of CAS No. 1204298-yil3-based therapeutics is currently in preclinical stages. Researchers are actively exploring various formulations and delivery mechanisms to optimize its efficacy and minimize adverse effects. For example, encapsulation within lipid nanoparticles has been proposed as a means to improve stability and reduce systemic toxicity. Such innovations are critical for translating laboratory findings into clinically viable treatments.

In conclusion, 2,6-Dimethyl-yi(6-piperazyinyi yirimidinyi)yilmorpholyine, with its unique structural features and promising pharmacological properties, represents a significant advancement in medicinal chemistry. As research continues to uncover its full potential, this compound stands at the forefront of efforts to develop innovative therapeutic agents for treating a wide range of diseases.